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Compound of Interest

Compound Name: 2-Amino-4,5-diethoxybenzoic acid

Cat. No.: B1275911 Get Quote

Technical Guide: Aminobenzoic Acid Derivatives
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a detailed overview of a specific aminobenzoic acid derivative.

The following sections summarize its chemical properties, synthesis protocols, and other

relevant data for research and development applications.

Core Compound Information
Initial searches for "2-Amino-4,5-diethoxybenzoic acid" did not yield a specific CAS number

or molecular weight. The available scientific literature and chemical databases predominantly

feature the closely related analog, 2-Amino-4,5-dimethoxybenzoic acid. All data presented in

this guide pertains to this methoxy-substituted compound.

Chemical and Physical Properties
The quantitative data for 2-Amino-4,5-dimethoxybenzoic acid is summarized in the table below

for easy reference.
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Property Value Citations

CAS Number 5653-40-7 [1][2][3][4][5][6][7][8]

Molecular Weight 197.19 g/mol [1][2][3][4][6][7][8]

Molecular Formula C9H11NO4 [1][2][3][6][7][8]

Synonyms
4,5-Dimethoxyanthranilic acid,

6-Aminoveratric acid
[4][8]

Appearance
White to gray to brown

powder/crystal
[1]

Melting Point 169-173 °C (decomposes) [4][6]

Experimental Protocols
Detailed methodologies for the synthesis of 2-Amino-4,5-dimethoxybenzoic acid are crucial for

its application in further research. Below are cited experimental protocols.

Synthesis from Methyl-4,5-dimethoxy-2-nitro-benzoate
A common synthesis route involves the hydrolysis and subsequent reduction of a nitrobenzoate

precursor.[2][3][5]

Experimental Workflow
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Step 1: Hydrolysis

Step 2: Hydrogenation

Step 3: Product Isolation

Dissolve KOH pellets in ice water

Add methyl-4,5-dimethoxy-2-nitro-benzoate

Heat suspension to 70°C

Monitor reaction by HPLC until completion

Cool to ambient temperature

Adjust pH to 6.6 with glacial acetic acid

Add 10% Pd/C catalyst

Red Suspension

Heat to 50°C under 3.5 bar H2 pressure

Continue until reaction ceases

Filter the hydrogenation solution

Reaction Mixture

Adjust pH to 5.1 with glacial acetic acid

Stir suspension at room temperature

Cool to 5°C and continue stirring

Filter the product

Wash with ice water

Dry in a vacuum oven at 55°C

Click to download full resolution via product page

Caption: Synthesis of 2-Amino-4,5-dimethoxybenzoic acid.
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Applications in Research and Development
2-Amino-4,5-dimethoxybenzoic acid serves as a key intermediate in the synthesis of various

organic compounds.[6][9] It is particularly noted for its use in the pharmaceutical industry as a

precursor or intermediate in the development of therapeutic agents.[1] While its anti-

inflammatory and antioxidant properties have been studied, the specific mechanisms of action

are dependent on the final synthesized pharmaceutical product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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